Cas no 1805761-47-0 (1-Bromo-1-(2-(difluoromethoxy)-5-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethoxy)-5-nitrophenyl)propan-2-one
• CAS No: 1805761-47-0
• MF: C₁₀H₈BrF₂NO₄
• MW: 324.075629234314
• CID: 4792183
• Update Time: 2025-05-28

1-Bromo-1-(2-(difluoromethoxy)-5-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethoxy)-5-nitrophenyl)propan-2-one

• Inchi： 1S/C10H8BrF2NO4/c1-5(15)9(11)7-4-6(14(16)17)2-3-8(7)18-10(12)13/h2-4,9-10H,1H3
• InChI Key： CUXABHNBOFYQEJ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1OC(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1

Additional information on 1-Bromo-1-(2-(difluoromethoxy)-5-nitrophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(2-(difluoromethoxy)-5-nitrophenyl)propan-2-one (CAS No. 1805761-47-0)

The compound 1-Bromo-1-(2-(difluoromethoxy)-5-nitrophenyl)propan-2-one (CAS No. 1805761-47-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a bromine substituent, a difluoromethoxy moiety, and a nitrophenyl ring, which collectively contribute to its reactivity and potential applications. Researchers and industries are increasingly interested in this compound due to its versatility in synthetic chemistry and material science.

One of the most searched questions related to 1-Bromo-1-(2-(difluoromethoxy)-5-nitrophenyl)propan-2-one revolves around its synthesis and purification methods. Advanced techniques such as column chromatography and recrystallization are often employed to achieve high purity, which is critical for its use in pharmaceuticals and agrochemicals. The presence of the nitrophenyl group makes it a valuable intermediate in the development of dyes, pigments, and other functional materials.

In the context of current trends, the demand for fluorinated compounds like 1-Bromo-1-(2-(difluoromethoxy)-5-nitrophenyl)propan-2-one has surged due to their enhanced stability and bioavailability. Fluorination is a hot topic in drug discovery, as it often improves the metabolic properties of active pharmaceutical ingredients (APIs). This compound’s difluoromethoxy group is particularly noteworthy, as it can influence the electronic and steric properties of molecules, making it a focal point for medicinal chemistry research.

Another area of interest is the compound’s role in cross-coupling reactions, a widely explored topic in organic synthesis. The bromine atom in 1-Bromo-1-(2-(difluoromethoxy)-5-nitrophenyl)propan-2-one serves as an excellent leaving group, facilitating palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal for constructing complex molecular architectures, which are essential in the development of new materials and therapeutics.

From an environmental perspective, the biodegradability and ecological impact of nitrophenyl-containing compounds are frequently discussed. Researchers are investigating greener synthetic routes and safer alternatives to minimize environmental footprints. The compound’s stability under various conditions also makes it a subject of study in environmental chemistry, particularly in understanding the persistence of aromatic nitro compounds in ecosystems.

In summary, 1-Bromo-1-(2-(difluoromethoxy)-5-nitrophenyl)propan-2-one (CAS No. 1805761-47-0) is a multifaceted compound with significant potential in multiple scientific domains. Its unique structural features, including the bromine, difluoromethoxy, and nitrophenyl groups, make it a valuable asset in synthetic chemistry, pharmaceuticals, and material science. As research progresses, this compound is likely to play an even more prominent role in addressing contemporary challenges in these fields.